lyngbyatoxin C
lyngbyatoxin C
Brand Name:
Vulcanchem
CAS No.:
133084-53-4
VCID:
VC0143075
InChI:
InChI=1S/C27H39N3O3/c1-8-27(6,13-9-12-26(4,5)33)20-10-11-21-22-18(15-28-23(20)22)14-19(16-31)29-25(32)24(17(2)3)30(21)7/h8-12,15,17,19,24,28,31,33H,1,13-14,16H2,2-7H3,(H,29,32)/b12-9+/t19-,24-,27-/m0/s1
SMILES:
CC(C)C1C(=O)NC(CC2=CNC3=C(C=CC(=C23)N1C)C(C)(CC=CC(C)(C)O)C=C)CO
Molecular Formula:
C27H39N3O3
Molecular Weight:
453.6 g/mol
lyngbyatoxin C
CAS No.: 133084-53-4
Main Products
VCID: VC0143075
Molecular Formula: C27H39N3O3
Molecular Weight: 453.6 g/mol
| CAS No. | 133084-53-4 |
|---|---|
| Product Name | lyngbyatoxin C |
| Molecular Formula | C27H39N3O3 |
| Molecular Weight | 453.6 g/mol |
| IUPAC Name | (10S,13S)-5-[(3R,5E)-7-hydroxy-3,7-dimethylocta-1,5-dien-3-yl]-13-(hydroxymethyl)-9-methyl-10-propan-2-yl-3,9,12-triazatricyclo[6.6.1.04,15]pentadeca-1,4,6,8(15)-tetraen-11-one |
| Standard InChI | InChI=1S/C27H39N3O3/c1-8-27(6,13-9-12-26(4,5)33)20-10-11-21-22-18(15-28-23(20)22)14-19(16-31)29-25(32)24(17(2)3)30(21)7/h8-12,15,17,19,24,28,31,33H,1,13-14,16H2,2-7H3,(H,29,32)/b12-9+/t19-,24-,27-/m0/s1 |
| Standard InChIKey | VMLLPMJDAXPWAA-PIKNDIPASA-N |
| Isomeric SMILES | CC(C)[C@H]1C(=O)N[C@@H](CC2=CNC3=C(C=CC(=C23)N1C)[C@](C)(C/C=C/C(C)(C)O)C=C)CO |
| SMILES | CC(C)C1C(=O)NC(CC2=CNC3=C(C=CC(=C23)N1C)C(C)(CC=CC(C)(C)O)C=C)CO |
| Canonical SMILES | CC(C)C1C(=O)NC(CC2=CNC3=C(C=CC(=C23)N1C)C(C)(CC=CC(C)(C)O)C=C)CO |
| Synonyms | lyngbyatoxin C |
| PubChem Compound | 6441239 |
| Last Modified | Nov 11 2021 |
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